Cas no 80172-04-9 (1,2,3-Trifluoro-5-(trifluoromethyl)benzene)

1,2,3-Trifluoro-5-(trifluoromethyl)benzene structure

80172-04-9 structure

Product Name:1,2,3-Trifluoro-5-(trifluoromethyl)benzene

CAS No:80172-04-9

Molecular Formula:C₇H₂F₆

Molecular Weight:200.081202983856

MDL:MFCD00153280

CID:720787

PubChem ID:2777014

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Properties

Names and Identifiers

- 1,2,3-Trifluoro-5-(trifluoromethyl)benzene
- 3, 4, 5-trifluorobenzotrifluoride
- 3,4,.5-trifluorobenzotrifluoride
- Benzene,1,2,3-trifluoro-5-(trifluoromethyl)-
- 1,2,3-trifluoro-5-trifluoromethylbenzene
- 3,4,5-TRIFLUOROBENZOTRIFLUORIDE
- AK126377
- 1,2,3-trifluoro-5-trifluoromethyl-benzene
- PubChem1660
- PC7284T
- WIMUDCCCIFLMQO-UHFFFAOYSA-N
- 3,4,5-trifluoro-benzotrifluoride
- 3,4,5 - Trifluorobenzotrifluoride
- SBB092556
- 9937AE
- VZ25424
- FCH1320992
- AX8010136
- TR-
- 1,2,3-Trifluoro-5-(trifluoromethyl)benzene (ACI)
- α,α,α,3,4,5-Hexafluorotoluene
- FT-0614141
- A839860
- MFCD00153280
- AC-24492
- N10402
- AMY12477
- AKOS015890330
- SCHEMBL2005442
- C7H2F6
- CS-0121718
- DTXSID60380330
- 80172-04-9
- DS-5212
- +Expand
- MDL： MFCD00153280
- InChIKey： WIMUDCCCIFLMQO-UHFFFAOYSA-N
- Inchi： 1S/C7H2F6/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
- SMILES： FC1C(F)=C(F)C=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 200.00600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 200.00606904g/mol
Heavy Atom Count: 13
Complexity: 164
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.12270
PSA: 0.00000

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Security Information

Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazard Statement： Irritant
Risk Phrases： 36/37/38
HazardClass：IRRITANT

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005D0M-1g	1,2,3-Trifluoro-5-(trifluoromethyl)benzene	80172-04-9	98%	1g	$92.00	2024-04-21
A2B Chem LLC	AC49350-1g	3,4,5-Trifluorobenzotrifluoride	80172-04-9	97%	1g	$29.00	2024-04-19
Aaron	AR005D8Y-250mg	1,2,3-Trifluoro-5-(trifluoromethyl)benzene	80172-04-9	98%	250mg	$38.00
Apollo Scientific	PC7284T-5g	3,4,5-Trifluorobenzotrifluoride	80172-04-9	97%	5g	£75.00	2024-07-28
Chemenu	CM161986-25g	3,4,5-Trifluorobenzotrifluoride	80172-04-9	95+%	25g	$368
Crysdot LLC	CD12029918-25g	1,2,3-Trifluoro-5-(trifluoromethyl)benzene	80172-04-9	98%	25g	$312
eNovation Chemicals LLC	D749315-5g	1,2,3-Trifluoro-5-(trifluoromethyl)benzene	80172-04-9	98%	5g	$200	2022-06-09
Fluorochem	007493-1g	3,4,5-Trifluorobenzotrifluoride	80172-04-9	97%	1g	￡25.00	2022-03-01
Oakwood	007493-1g	3,4,5-Trifluorobenzotrifluoride	80172-04-9	97%	1g	$29.00	2024-07-19
TRC	T792738-50mg	1,2,3-Trifluoro-5-(trifluoromethyl)benzene	80172-04-9		50mg	$ 50.00	2022-06-02

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Synthesis

Synthetic Circuit 1

143418-49-9

2923-18-4

80172-04-9

Reaction Conditions

1.1 Reagents: Tripotassium phosphate , Potassium fluoride Catalysts: Zinc oxide (ZnO) (gold nanoparticle modified) Solvents: Dimethylformamide , Water ; 48 h, rt

Reference

Au@ZnO Core-Shell: Scalable Photocatalytic Trifluoromethylation Using CF3CO2Na as an Inexpensive Reagent under Visible Light Irradiation

Bazyar, Zahra; et al, Organic Process Research & Development, 2019, 23(11), 2345-2353

Synthetic Circuit 2

121602-93-5

80172-04-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride , Pyridine N-oxide Catalysts: Palladium , Gold (Au supported on ZnO nanoparticles) Solvents: Acetonitrile ; 24 h, rt

Reference

Au-Pd@ZnO alloy nanoparticles: a promising heterogeneous photocatalyst toward decarboxylative trifluoromethylation under visible-light irradiation

Bazyar, Zahra; et al, New Journal of Chemistry, 2022, 46(31), 14903-14909

Synthetic Circuit 3

77227-81-7

80172-04-9

Reaction Conditions

Reference

Halo aromatic compounds

, European Patent Organization, , ,

Synthetic Circuit 4

393-76-0

80172-04-9

Reaction Conditions

Reference

Halo aromatic compounds

, European Patent Organization, , ,

Synthetic Circuit 5

393-75-9

80172-04-9

Reaction Conditions

Reference

Halo aromatic compounds

, European Patent Organization, , ,

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Raw materials

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Preparation Products

1,2,3-Trifluoro-5-(trifluoromethyl)benzene (80172-04-9)

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Related Literature

1. Inside front cover

CrystEngComm, 2009,11, 1158-1158
2. Tilden Lecture. Molecular recognition by synthetic receptors

Chem. Soc. Rev., 1986,15, 63-91
3. Synthesis and characterization of Co and Ni complexes stabilized by keto- and acetamide-derived P,O-type phosphine ligands†

Vitor Rosa,Teresa Avilés,Richard Welter,Pierre Braunstein Dalton Trans., 2009, 814-822
4. Identification of blood-activating components from Xueshuan Xinmaining Tablet based on the spectrum–effect relationship and network pharmacology analysis

Jing Tan,Junli Liu,Han Wang,Hongqiang Lin,Zhongyao Wang,Hanrui Si,Yutong Zhang,Kai Sun RSC Adv., 2020,10, 9587-9600
5. Photo- and electro-luminescent properties of 2,7-disubstituted spiro[fluorene-9,9′-xanthene] derivatives containing imidazole-derived moieties

Hailin Ma,Yuanying Li,Shaoguang Wu,Yanmei Li,Yuling Zhao,Hongyan Yang,Wenming Su,Tianzhi Yu New J. Chem., 2021,45, 19381-19390
6. Templated photochemical synthesis of a uracil vs. thymine receptor

Dario M. Bassani,Xavier Sallenave,Vincent Darcos,Jean-Pierre Desvergne Chem. Commun., 2001, 1446-1447
7. Water robustness of organic thin-film transistors based on pyrazino[2,3-g]quinoxaline-dione conjugated polymer†

Jieun Ko,Chee Koon Ng,Arramel,Teck Lip Dexter Tam,Wei Lin Leong J. Mater. Chem. C, 2020,8, 4157-4163
8. Alkene hydroboration with pinacolborane catalysed by lithium diisobutyl-tert-butoxyaluminum hydride†

Ashok Kumar Jaladi,Won Kyu Shin,Duk Keun An RSC Adv., 2019,9, 26483-26486
9. Results of a “Whole Effluent Assessment” study from different industrial sectors in Germany according to OSPAR's WEA strategy†

Stefan Gartiser,Christoph Hafner,Sven Oeking,Albrecht Paschke J. Environ. Monit., 2009,11, 359-369
10. A new insight into the reaction behaviors of side-chain alkylation of toluene with methanol over CsX†

Xiaomin Zhang,Yangyang Yuan,Hongchen Guo,Li Xu,Lei Xu Catal. Sci. Technol., 2018,8, 3346-3356

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:80172-04-9)3,4,5-trifluorobenzotrifluoride

Purity:99%

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Price($):discuss personally

Amadis Chemical Company Limited

(CAS:80172-04-9)1,2,3-Trifluoro-5-(trifluoromethyl)benzene

Purity:99%

Quantity:25g

Price($):394.0

Cas no 80172-04-9 (1,2,3-Trifluoro-5-(trifluoromethyl)benzene)

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Security Information

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Price

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Raw materials

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Preparation Products

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Related Literature

Related Categories

80172-04-9 (1,2,3-Trifluoro-5-(trifluoromethyl)benzene) Related Products